Cas no 1861672-17-4 (benzyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate
• CAS No: 1861672-17-4
• MF: C₁₂H₉ClFN₃O₂
• MW: 281.670164823532
• MDL: MFCD32735399
• CID: 5613352
• PubChem ID: 130593649
• Update Time: 2023-09-21

benzyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3270422
• 1861672-17-4
• benzyl N-(2-chloro-5-fluoropyrimidin-4-yl)carbamate

• MDL： MFCD32735399
• Inchi： 1S/C12H9ClFN3O2/c13-11-15-6-9(14)10(16-11)17-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16,17,18)
• InChI Key： ORQNOEPVXFMMPH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 281.0367324g/mol
• Monoisotopic Mass: 281.0367324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų